
An In-depth Technical Guide to 4,4'-
Thiobisbenzenethiol and Its Synonyms

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4,4'-Thiobisbenzenethiol

Cat. No.: B122378 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,4'-Thiobisbenzenethiol (CAS

No. 19362-77-7), a versatile aromatic dithiol compound. The document covers its

nomenclature, physicochemical properties, synthesis protocols, and key applications, with a

focus on its relevance in materials science and potential implications in drug development.

Nomenclature and Identification
4,4'-Thiobisbenzenethiol is an organosulfur compound characterized by two benzenethiol

(mercaptophenyl) groups linked by a central sulfur atom, forming a thioether bridge. This

structure gives rise to several synonymous names used interchangeably in scientific literature

and commercial catalogs.

Common Synonyms:

Bis(4-mercaptophenyl) sulfide[1][2][3]

4,4'-Thiodibenzenethiol[1][3][4][5][6]

4,4'-Dimercaptodiphenyl Sulfide[1][3][4]

p,p'-Dimercaptodiphenyl Sulfide[1][3][4]

4,4'-Thiobis(phenylthiol)[1][3][4]
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4,4'-Thiobisbenzenedithiol[1][3][4]

Chemical Identifiers:

CAS Number: 19362-77-7[1][4][5][7]

Molecular Formula: C₁₂H₁₀S₃[1][2][3][4][5]

Molecular Weight: 250.40 g/mol [4][5][7]

IUPAC Name: 4-(4-sulfanylphenyl)sulfanylbenzenethiol[5]

InChI Key: JLLMOYPIVVKFHY-UHFFFAOYSA-N[7]

SMILES: Sc1ccc(Sc2ccc(S)cc2)cc1

Physicochemical Properties
The physical and chemical properties of 4,4'-Thiobisbenzenethiol are crucial for designing

experimental conditions, predicting its behavior in various systems, and ensuring safe handling.

The data below is compiled from various chemical suppliers and databases.
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Property Value Source(s)

Appearance
White to off-white or pale

yellow crystalline solid
[8]

Melting Point 112-114 °C [9]

113-119 °C

Boiling Point 148 °C @ 12 mmHg [8]

431.2 ± 30.0 °C @ 760 mmHg [9]

Density (Predicted) 1.3 ± 0.1 g/cm³ [9]

Solubility

Slightly soluble in Chloroform,

Ethyl Acetate, Methanol.

Soluble in Toluene.

[7]

LogP 4.4 - 5.05 [5][9]

Flash Point 214.6 ± 24.6 °C [8][9]

Refractive Index (Predicted) 1.710 [8]

Experimental Protocols
A common method for synthesizing 4,4'-Thiobisbenzenethiol involves a multi-step process

starting from thiophenol. The following protocol is based on a method disclosed in patent

CN102093269B.[10]

Materials:

Thiophenol (starting material)

Acetic anhydride

Solvent (e.g., cyclohexane, ethyl acetate)

Iodine

Sulfur dichloride
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Sodium hydroxide (NaOH)

Hydrochloric acid (HCl, 20-40% solution)

Recrystallization solvent (e.g., benzene, toluene)

Procedure:

Esterification: Acetic anhydride is added dropwise to thiophenol. The mixture is heated to 80-

90 °C and the reaction is monitored by Gas Chromatography (GC) until the thiophenol is

consumed. After cooling to 5-15 °C, water is added, and the organic layer is separated.[10]

Etherification (Thioether Formation): The organic layer from the previous step is dissolved in

a suitable solvent. Iodine and sulfur dichloride are added to initiate the reaction to form the

central thioether bond. The resulting organic layer is separated and the solvent is removed

under reduced pressure to yield a yellow solid.[10]

Hydrolysis: The yellow solid is added to an aqueous solution of sodium hydroxide. The

mixture is heated to reflux for 1-3 hours to hydrolyze the ester groups, exposing the thiol

functionalities. After cooling to room temperature, a 20-40% solution of hydrochloric acid is

added dropwise to neutralize the mixture and precipitate the product. The resulting white

solid is collected by filtration.[10]

Recrystallization: The crude white solid is purified by recrystallization from a suitable solvent

such as benzene or toluene to yield pure, white crystalline 4,4'-Thiobisbenzenethiol.[10]
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Thiophenol

Step 1: Esterification
(Acetic Anhydride, 80-90°C)

Protected Thiophenol
(Organic Layer I)

Step 2: Etherification
(Iodine, SCl₂, Solvent)

Crude Protected Product
(Yellow Solid)

Step 3: Hydrolysis
(1. NaOH, Reflux

2. HCl)

Crude Product
(White Solid)

Step 4: Recrystallization
(Benzene or Toluene)

Pure 4,4'-Thiobisbenzenethiol
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Chemical Manufacturing

IC Fabrication

4,4'-Thiobisbenzenethiol
(Monomer)

Blending & Formulation

Photo-Active Generator
(PAG) Solvent Resin

Formulated Photoresist

Spin Coating on
Silicon Wafer

UV Lithography
(Pattern Exposure)

Development
(Removal of unexposed resist)

Circuit Pattern
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Apoptotic Signaling

Apoptotic Stimulus
(e.g., Cellular Stress)

Signaling Cascade

Procaspase-3
(Inactive)

Caspase-3
(Active)

Apoptosis
(Substrate Cleavage,

Cell Death)

4,4'-Thiobisbenzenethiol

 Modulates Activity
(via Cysteine Interaction)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 4,4'-Thiobisbenzenethiol
and Its Synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122378#synonyms-for-4-4-thiobisbenzenethiol-like-
bis-4-mercaptophenyl-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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